4-(2,3-dihydrobenzo[b][1,4]dioxine-6-carbonyl)-1-(2-(dimethylamino)ethyl)-3-hydroxy-5-(pyridin-2-yl)-1H-pyrrol-2(5H)-one

• IUPAC Name: (4E)-4-[2,3-dihydro-1,4-benzodioxin-6-yl(hydroxy)methylidene]-1-[2-(dimethylamino)ethyl]-5-pyridin-2-ylpyrrolidine-2,3-dione
• InChI: InChI=1S/C22H23N3O5/c1-24(2)9-10-25-19(15-5-3-4-8-23-15)18(21(27)22(25)28)20(26)14-6-7-16-17(13-14)30-12-11-29-16/h3-8,13,19,26H,9-12H2,1-2H3/b20-18+
• InChI Key: GIZRRFKBHAEGOL-CZIZESTLSA-N
• Canonical SMILES: CN(C)CCN1C(C(=C(C2=CC3=C(C=C2)OCCO3)O)C(=O)C1=O)C4=CC=CC=N4
• Isomeric SMILES: CN(C)CCN1C(/C(=C(/C2=CC3=C(C=C2)OCCO3)\O)/C(=O)C1=O)C4=CC=CC=N4
• Molecular Formula: C22H23N3O5
• Molecular Weight: 409.4 g/mol

Description

4-(2,3-dihydrobenzo[b][1,4]dioxine-6-carbonyl)-1-(2-(dimethylamino)ethyl)-3-hydroxy-5-(pyridin-2-yl)-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C22H23N3O5 and its molecular weight is 409.442. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Derivative Formation

A study by Bialy and Gouda (2011) explores the synthesis of various heterocyclic compounds using cyanoacetamide, which could potentially be related to the chemical structure of interest. They demonstrate the formation of different derivatives through reactions like Knoevenagel condensation and coupling with various amines, indicating the chemical's versatility in synthesizing diverse compounds (Bialy & Gouda, 2011).

Development of Fluorescent Probes

In the field of sensor development, Wang et al. (2015) created novel fluorescent probes based on a pyrrole core, including tertiary amine moieties. These probes, designed for detecting low levels of carbon dioxide, demonstrate the potential for developing sensitive and selective sensors using pyrrole derivatives (Wang et al., 2015).

Antioxidant and Antimicrobial Properties

Bassyouni et al. (2012) synthesized a series of pyrazole, oxadiazole, and triazolopyridine derivatives to evaluate their antioxidant and antimicrobial activities. Their research highlights the potential of structurally similar compounds to possess significant biological activities, which could be relevant for the compound (Bassyouni et al., 2012).

Heterocyclic Chemistry Applications

Research by Uršič, Svete, and Stanovnik (2010) focuses on synthesizing a new triazafulvalene system. They demonstrate the versatile reactivity of pyrrole derivatives, suggesting potential applications in the development of novel heterocyclic compounds (Uršič, Svete, & Stanovnik, 2010).

Potential in Pharmaceutical Research

Ruchelman et al. (2003) investigated 5H-Dibenzo[c,h]1,6-naphthyridin-6-ones for their topoisomerase I-targeting anticancer activity. The study highlights the therapeutic potential of complex heterocyclic structures, possibly inspiring further research into related compounds for drug discovery (Ruchelman et al., 2003).